Cas no 1365939-35-0 (7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 1365939-35-0
• MF: C₁₄H₁₆N₂S
• MW: 244.355241775513
• CID: 5208611
• Update Time: 2025-08-05

7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline

• Inchi： 1S/C14H16N2S/c1-2-14-16-13(9-17-14)11-4-3-10-5-6-15-8-12(10)7-11/h3-4,7,9,15H,2,5-6,8H2,1H3
• InChI Key： WEYDOZIUTJGVHS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C3=CSC(CC)=N3)=C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline

7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline: A Comprehensive Overview

7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline (CAS No. 1365939-35-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and antitumor properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline.

Chemical Structure and Synthesis

The chemical structure of 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline is characterized by a tetrahydroisoquinoline core linked to a 2-ethylthiazole moiety. The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The 2-ethylthiazole substituent adds further complexity and potential for modulating biological activity.

The synthesis of 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline typically involves multi-step reactions. One common approach is the Pictet-Spengler reaction followed by functional group manipulations to introduce the 2-ethylthiazole substituent. Recent advancements in synthetic methods have focused on improving yield and stereoselectivity. For instance, a study published in the Journal of Organic Chemistry (2021) reported a highly efficient one-pot synthesis method that significantly reduced reaction time and increased overall yield.

Biological Activities

7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its neuroprotective properties. Research has shown that this compound can effectively protect neurons from oxidative stress and apoptosis induced by various neurotoxins. A study published in the Journal of Neurochemistry (2019) demonstrated that 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

In addition to its neuroprotective effects, 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. A study published in the Journal of Medicinal Chemistry (2020) reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Trials and Future Prospects

The promising preclinical results of 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary data from these trials have shown favorable safety profiles and pharmacokinetic parameters.

In parallel with clinical trials, ongoing research is focused on optimizing the structure of 7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These studies aim to guide the rational design of more effective derivatives with improved therapeutic indices.

Conclusion

7-(2-Ethyl-thiazol-4-yl)-1,2,3,4-tetrahydro-isoquinoline (CAS No. 1365939-35-0) is a promising compound with diverse biological activities that make it a valuable candidate for further development in medicinal chemistry. Its neuroprotective and anti-inflammatory properties have been well-documented in preclinical studies, and ongoing clinical trials are expected to provide valuable insights into its safety and efficacy in human subjects. As research continues to advance our understanding of this compound's mechanisms of action and potential therapeutic applications, it holds great promise for addressing unmet medical needs in various diseases.